molecular formula C9H9NO5 B188477 2,4-Dimethoxy-5-nitrobenzaldehyde CAS No. 6468-19-5

2,4-Dimethoxy-5-nitrobenzaldehyde

Cat. No. B188477
CAS RN: 6468-19-5
M. Wt: 211.17 g/mol
InChI Key: APRQSFZNTDDXNQ-UHFFFAOYSA-N
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Description

2,4-Dimethoxy-5-nitrobenzaldehyde is a cell-permeable vanillin derivative . It has a molecular formula of C9H9NO5 and a molecular weight of 211.17 g/mol.


Synthesis Analysis

The synthesis of 2,5-dimethoxy-4-nitrobenzaldehyde involves the nitration of 2,5-dimethoxybenzaldehyde in acetic anhydride . The nitration process is performed by adding nitric acid to a cooled solution of the compound in acetic anhydride .


Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring substituted with two methoxy groups, a nitro group, and an aldehyde group .

Scientific Research Applications

  • Synthesis Techniques

    2,4-Dimethoxy-5-nitrobenzaldehyde has been utilized in various synthetic pathways. For example, it's used in the three-component one-pot synthesis of certain dihydropyridines through the Hantzsch synthesis process (Maru & Shah, 2013), (Maru & Shah, 2015). Another study highlights the use of microwave irradiation in a multicomponent Hantzsch ester synthesis involving this compound, showcasing its application in rapid synthesis techniques (Maru & Shah, 2015).

  • Photochemical Properties

    The photoinduced conversion of this compound into nitroso derivatives has been studied, revealing that the introduction of 4,5-dimethoxy groups can influence the photoreaction mechanisms and properties of the compound (Görner, 2005).

  • Optical Studies and Material Science Applications

    this compound has been used in the synthesis and optical studies of metal complexes, where it contributes to the optical properties and structural geometry of the synthesized materials (Mekkey et al., 2020). Additionally, it's involved in the synthesis of intermediates for optical materials, such as E-2,5-diacetamido-2′4′-dimethoxy-4-nitrostilbene (DADMNS), an important intermediate in second-order nonlinear optical materials (Wang Jia-an, 2012).

properties

IUPAC Name

2,4-dimethoxy-5-nitrobenzaldehyde
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H9NO5/c1-14-8-4-9(15-2)7(10(12)13)3-6(8)5-11/h3-5H,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

APRQSFZNTDDXNQ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC(=C(C=C1C=O)[N+](=O)[O-])OC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H9NO5
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60282648
Record name 2,4-dimethoxy-5-nitrobenzaldehyde
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60282648
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

211.17 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

6468-19-5
Record name NSC27021
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=27021
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name 2,4-dimethoxy-5-nitrobenzaldehyde
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60282648
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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